methyl 3-[4-(azepane-1-sulfonyl)benzamido]-5-phenylthiophene-2-carboxylate

• IUPAC Name: methyl 3-[[4-(azepan-1-ylsulfonyl)benzoyl]amino]-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C25H26N2O5S2/c1-32-25(29)23-21(17-22(33-23)18-9-5-4-6-10-18)26-24(28)19-11-13-20(14-12-19)34(30,31)27-15-7-2-3-8-16-27/h4-6,9-14,17H,2-3,7-8,15-16H2,1H3,(H,26,28)
• InChI Key: UITFHADNPQSWOW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4
• Molecular Formula: C25H26N2O5S2
• Molecular Weight: 498.6 g/mol
• CAS No.: 396724-93-9

Description

Methyl 3-[4-(azepane-1-sulfonyl)benzamido]-5-phenylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C25H26N2O5S2 and its molecular weight is 498.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Anticonvulsant Activity and Structure-Activity Correlations : Research on similar compounds indicates a focus on anticonvulsant properties and structure-activity relationships. For instance, studies on methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxocyclohex-3-en-1-oate and its analogs have explored their potential as anticonvulsants, revealing insights into the molecular characteristics of these compounds (Scott et al., 1993).
• Antipathogenic Activity : Certain acylthioureas and their derivatives, related in structure to the compound , have been synthesized and tested for their interaction with bacterial cells. These studies suggest potential applications in developing anti-microbial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
• Synthesis and Molecular Modeling : Investigations into the synthesis and molecular modeling of related compounds provide a deeper understanding of their chemical properties and potential applications in various fields (Lim et al., 2007).

Potential Therapeutic Uses

• Anticonvulsant Properties : As mentioned earlier, compounds structurally similar to the compound have been examined for their anticonvulsant properties. This suggests potential therapeutic uses in the treatment of epilepsy and related conditions (Scott et al., 1993).

Chemical Synthesis Techniques

• Methods of Synthesis : Various methodologies for the synthesis of related compounds, including the use of different reagents and reaction conditions, have been explored. These studies contribute to the broader understanding of synthetic routes that could potentially be applied to the compound (Vogel, Troxler, & Lindenmann, 1969).